molecular formula C19H33NO B8354905 N-Dodecyl-O-benzylhydroxylamine

N-Dodecyl-O-benzylhydroxylamine

Cat. No.: B8354905
M. Wt: 291.5 g/mol
InChI Key: HTDZMLYJOPPVFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Dodecyl-O-benzylhydroxylamine is a useful research compound. Its molecular formula is C19H33NO and its molecular weight is 291.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H33NO

Molecular Weight

291.5 g/mol

IUPAC Name

N-phenylmethoxydodecan-1-amine

InChI

InChI=1S/C19H33NO/c1-2-3-4-5-6-7-8-9-10-14-17-20-21-18-19-15-12-11-13-16-19/h11-13,15-16,20H,2-10,14,17-18H2,1H3

InChI Key

HTDZMLYJOPPVFD-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCNOCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 11.55 g of benzyloxyamine hydrochloride, 31.0 g of sodium carbonate and 34.8 ml of dodecylbromide in 100 ml of dimethylformamide is heated at 70° C. for 24 hours, and a further 24 hours at 80° C. The solvent is removed under reduced pressure and the residue is partitioned between water and methylene chloride. The organic layer is washed with water, brine, dried (MgSO4) and evaporated to give an oily residue. Liquid chromatography affords the title compound as a thick oil.
Name
benzyloxyamine hydrochloride
Quantity
11.55 g
Type
reactant
Reaction Step One
Quantity
31 g
Type
reactant
Reaction Step One
Quantity
34.8 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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